Cas no 83949-62-6 (2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-3H-indolium hydrogen sulphate)

• Product Name: 2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-3H-indolium hydrogen sulphate
• CAS No: 83949-62-6
• MF: C₂₀H₂₅N₃O₅S
• MW: 419.494603872299
• CID: 728341
• PubChem ID: 16205402
• Update Time: 2025-04-19

2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-3H-indolium hydrogen sulphate Chemical and Physical Properties

Names and Identifiers

• 2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-3H-indolium hydrogen sulphate
• 2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-3H-indolium hydrogen sulphate
• 3H-Indolium, 2-(((4-methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-, sulfate (1:1)
• EINECS 281-422-4
• 83949-62-6

• Inchi： 1S/C20H23N3O.H2O4S/c1-20(2)17-7-5-6-8-18(17)23(3)19(20)14-22-21-13-15-9-11-16(24-4)12-10-15;1-5(2,3)4/h5-12,14H,13H2,1-4H3;(H2,1,2,3,4)
• InChI Key： ODBBXFCYRGYGPX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])O.O(C)C1C=CC(=CC=1)CN/N=C/C1C(C)(C)C2C=CC=CC=2[N+]=1C

Computed Properties

• Exact Mass: 419.15149208g/mol
• Monoisotopic Mass: 419.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų